Cas no 1049720-13-9 (5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride)

• Product Name: 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride
• CAS No: 1049720-13-9
• MF: C₉H₁₇ClN₂O₂S₂
• MW: 284.826478719711
• MDL: MFCD08457594
• CID: 4569732
• PubChem ID: 16337338
• Update Time: 2025-05-21

5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(AMINOMETHYL)-N,N-DIETHYLTHIOPHENE-2-SULFONAMIDE HYDROCHLORIDE
• CS-0242717
• G56039
• EN300-25416
• 1049720-13-9
• 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide;hydrochloride
• 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamidehydrochloride
• Z203977474
• 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride

• MDL： MFCD08457594
• Inchi： 1S/C9H16N2O2S2.ClH/c1-3-11(4-2)15(12,13)9-6-5-8(7-10)14-9;/h5-6H,3-4,7,10H2,1-2H3;1H
• InChI Key： HJWIPAZIMPJRHW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CN)S1)(=O)(=O)N(CC)CC.Cl

Computed Properties

• Exact Mass: 284.0419978g/mol
• Monoisotopic Mass: 284.0419978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100Ų

Additional information on 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride

Research Brief on 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride (CAS: 1049720-13-9)

5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride (CAS: 1049720-13-9) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

The compound belongs to the class of thiophene sulfonamides, which are known for their diverse biological activities. Recent studies have highlighted its role as a modulator of specific biological targets, making it a promising candidate for further investigation. The hydrochloride salt form enhances its solubility and stability, which is crucial for in vitro and in vivo studies.

One of the key areas of research has been the synthesis and optimization of 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the functionalization of the thiophene ring, followed by sulfonamide formation and subsequent aminomethylation.

Pharmacological evaluations have revealed that this compound exhibits potent activity against certain enzyme targets, particularly those involved in inflammatory pathways. In a recent preclinical study, it demonstrated significant inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of inflammatory diseases. However, further studies are needed to elucidate its mechanism of action and selectivity.

Another promising avenue of research involves the compound's potential as a central nervous system (CNS) agent. Preliminary data from in vitro assays indicate that it may interact with neurotransmitter receptors, although the exact binding affinity and functional consequences remain under investigation. These findings open up possibilities for its use in neurological disorders, but rigorous safety and efficacy studies are required.

Despite the encouraging results, challenges remain in the development of 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-(aminomethyl)-N,N-diethylthiophene-2-sulfonamide hydrochloride (CAS: 1049720-13-9) represents a promising scaffold for drug development, with demonstrated activity in multiple biological assays. Continued research into its synthesis, pharmacology, and therapeutic applications will be critical to unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing this compound from the bench to the bedside.